2-(6-Hydroxymethyl-pyridin-3-yloxy)-acetamide

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: 2-[6-(hydroxymethyl)pyridin-3-yl]oxyacetamide
• InChI: InChI=1S/C8H10N2O3/c9-8(12)5-13-7-2-1-6(4-11)10-3-7/h1-3,11H,4-5H2,(H2,9,12)
• InChI Key: PDQNPIJWEMDPPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1OCC(=O)N)CO

Description

2-(6-Hydroxymethyl-pyridin-3-yloxy)-acetamide is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.25 g (6.35 mmol) of (6-Hydroxymethyl-pyridin-3-yloxy)-acetic acid methyl ester (prepared from 6-methyl-pyridin-3-ol by reaction with: 1) Chloro-acetic acid methyl ester, 2) m-Cl-perbenzoic acid and 3) trifluoroacetic acid anhydride) was treated with 31 ml 7M NH3 in MeOH for 2.5 h at RT. The suspension was evaporated to give 1.19 g (100%) of the title compound as a white solid. MS: 183.3 (MH+).